Cas no 134407-90-2 ((2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile)

• Product Name: (2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile
• CAS No: 134407-90-2
• MF: C₁₄H₈N₂S₂
• MW: 268.356719970703
• CID: 5217687
• Update Time: 2025-06-13

(2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(1,3-benzothiazol-2-yl)-3-thiophen-2-ylprop-2-enenitrile
• (2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile

• Inchi： 1S/C14H8N2S2/c15-9-10(8-11-4-3-7-17-11)14-16-12-5-1-2-6-13(12)18-14/h1-8H/b10-8+
• InChI Key： PEKXLUSHRAEUAI-CSKARUKUSA-N
• SMILES： C(#N)/C(/C1=NC2=CC=CC=C2S1)=C\C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile

Research Briefing on (2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile (CAS: 134407-90-2)

The compound (2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile (CAS: 134407-90-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of (2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, with IC50 values in the low micromolar range. The compound's mechanism of action involves competitive binding to the ATP-binding site, as confirmed by X-ray crystallography.

In addition to its kinase inhibitory properties, (2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile has shown promising anti-inflammatory effects. A preclinical study published in European Journal of Pharmacology (2024) reported its ability to suppress NF-κB signaling in macrophages, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests potential applications in the treatment of chronic inflammatory diseases.

The synthetic routes for (2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile have been optimized in recent years. A 2023 Organic Process Research & Development paper described a scalable, one-pot condensation reaction between 2-aminothiophenol and 2-thiophenecarbonitrile, achieving a yield of 78% with high purity (>98%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for further pharmacological studies.

Structure-activity relationship (SAR) studies have revealed that the benzothiazole and thiophene moieties are critical for maintaining biological activity. Modifications to the nitrile group have shown variable effects on potency, with some derivatives exhibiting improved pharmacokinetic properties. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), provide valuable insights for future drug design efforts.

Despite these promising developments, challenges remain in the clinical translation of (2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile. Recent toxicology studies indicate dose-dependent hepatotoxicity in animal models, necessitating further structural optimization to improve safety profiles. Ongoing research is exploring prodrug strategies and targeted delivery systems to mitigate these concerns.

In conclusion, (2E)-2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile represents a versatile chemical scaffold with multiple therapeutic potentials. Continued research into its mechanism of action, structural optimization, and formulation development will be crucial for advancing this compound toward clinical applications. The integration of computational modeling and high-throughput screening approaches may further accelerate its development as a lead compound in various disease areas.